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Compound of Interest

Compound Name: Bentazone-sodium
CAS No.: 50723-80-3
Cat. No.: B1253995
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Bentazone-sodium, a selective post-emergence herbicide. It details its molecular
structure, chemical formula, and key physicochemical data. Furthermore, this document
outlines detailed experimental protocols for its synthesis and quantitative analysis using various
chromatographic techniques. The guide also illustrates its mechanism of action and a typical
analytical workflow through diagrams.

Core Concepts: Molecular Structure and Chemical
Formula

Bentazone-sodium is the sodium salt of Bentazone, a benzothiadiazinone herbicide. The
presence of the sodium ion increases its solubility in water, which is crucial for its application as
a herbicide.
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Chemical Formula: Ci0H11N2NaOsS[1]

IUPAC Name: Sodium 3-isopropyl-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide[2]
CAS Registry Number: 50723-80-3[1]

Below is a diagram illustrating the molecular structure of Bentazone-sodium.
Caption: Molecular structure of Bentazone-sodium.

Physicochemical Data

A summary of the key physicochemical properties of Bentazone-sodium is presented in the
table below for easy reference and comparison.

Property Value Reference

Molecular Weight 262.26 g/mol [1]

Colorless to slightly brown
Appearance ] ] [3]
crystalline solid

500 mg/L at 20°C (for

Water Solubility [3]
Bentazone)

LogP 1.85 [4]

CAS Number 50723-80-3 [1]

Mechanism of Action: Photosystem Il Inhibition

Bentazone is a selective herbicide that acts by inhibiting photosynthesis in susceptible plant
species. Its primary mode of action is the disruption of the photosynthetic electron transport
chain in photosystem Il (PSIl). Bentazone binds to the D1 quinone-binding protein in the PSII
complex, thereby blocking the binding of plastoquinone (PQ). This interruption of electron flow
prevents the production of ATP and NADPH, which are essential for COz2 fixation. The blockage
of the electron transport chain also leads to the formation of reactive oxygen species, causing
rapid cellular damage and ultimately, plant death.
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The following diagram illustrates the inhibitory effect of Bentazone on the photosystem I
electron transport chain.
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Caption: Inhibition of electron transport in Photosystem Il by Bentazone.

Experimental Protocols

This section provides detailed methodologies for the synthesis of Bentazone-sodium and its
quantitative analysis in environmental samples.

Synthesis of Bentazone-Sodium from Bentazone

This protocol describes the laboratory-scale preparation of Bentazone-sodium from its parent
compound, Bentazone.

Materials:

Bentazone (120 mg, 0.5 mmol)

Sodium hydroxide (NaOH) (20 mg, 0.5 mmol)

Deionized water (approx. 10 mL)

Dimethylformamide (DMF) for recrystallization (optional)
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Procedure:

e Suspend 120 mg (0.5 mmol) of Bentazone in approximately 10 mL of deionized water in a
suitable flask.

¢ Add 20 mg (0.5 mmol) of sodium hydroxide to the suspension.
e Stir the resulting clear solution overnight at room temperature.
« Filter the solution to remove any unreacted material.

» Allow the solvent to evaporate in an open container at room temperature. A white crystalline
powder of Bentazone-sodium will be obtained after approximately one week.

o For obtaining single crystals suitable for X-ray diffraction, the powder can be recrystallized
from dimethylformamide (DMF).

Analysis of Bentazone-Sodium in Water Samples by
HPLC-UV

This protocol details the determination of Bentazone in water samples using High-Performance
Liquid Chromatography with UV detection.

Sample Preparation (Solid-Phase Extraction):

o Condition a C18 SPE cartridge by passing 6 mL of methanol followed by 6 mL of ultrapure
water.

 Acidify the water sample (e.g., 500 mL) to pH 4.6 with phosphoric acid.

» Load the acidified sample onto the conditioned C18 cartridge at a flow rate of approximately
5 mL/min.

e Wash the cartridge with 6 mL of ultrapure water.
e Elute the analyte with 6 mL of methanol.

o Evaporate the eluate to dryness under a gentle stream of nitrogen.
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e Reconstitute the residue in 1 mL of the mobile phase.

HPLC Conditions:

e Column: C18 column (e.g., 250 mm x 4.6 mm, 5 pum)

» Mobile Phase: Methanol:Water (60:40, v/v), adjusted to pH 4.6 with phosphoric acid
e Flow Rate: 0.8 mL/min

e Detection: UV at 230 nm

e Injection Volume: 20 pL

The following diagram outlines the experimental workflow for the analysis of Bentazone in
water samples.
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Caption: Experimental workflow for the analysis of Bentazone in water samples.
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This technical guide provides foundational information for researchers and scientists working
with Bentazone-sodium. The detailed protocols and diagrams are intended to facilitate a
deeper understanding of its chemical nature and analytical determination. For further
information, consulting the cited references is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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